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Compound of Interest

6-Bromopyridine-2-sulfonyl
Compound Name:
chloride

Cat. No.: B1521947

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safe handling, storage, and
emergency procedures for 6-Bromopyridine-2-sulfonyl chloride (CAS No. 912934-77-1). As
a reactive building block in synthetic and medicinal chemistry, a thorough understanding of its
material properties and associated hazards is paramount to ensuring laboratory safety and
experimental integrity. This guide moves beyond a standard Safety Data Sheet (SDS) to
provide causal explanations for safety protocols, grounded in the chemical reactivity of the
sulfonyl chloride functional group.

Core Chemical Identity and Physicochemical
Properties

6-Bromopyridine-2-sulfonyl chloride is a solid, heterocyclic compound utilized in the
synthesis of more complex molecules.[1] Its utility is derived from the reactive sulfonyl chloride
moiety, which allows for the formation of sulfonamides, sulfonates, and other derivatives. The
key physicochemical properties are summarized below.
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Property

Value

Source

CAS Number

912934-77-1

[1]2]

Molecular Formula

CsHs3BrCINO:2S

[1](2]

Molecular Weight 256.51 g/mol [11[2]
6-bromopyridine-2-sulfonyl

IUPAC Name _ [2]
chloride
6-bromo-2-pyridinesulfonyl

Synonyms ) [2]
chloride

Physical Form Solid [1]

Boiling Point 349.3°C at 760 mmHg [3]
Density ~1.9 g/cm?3 [3]
Flash Point 165.1°C [3]

Hazard Analysis: Understanding the Inherent

Reactivity

The primary hazards associated with 6-Bromopyridine-2-sulfonyl chloride stem directly from
the high electrophilicity of the sulfur atom in the sulfonyl chloride group (-SO2CI). This group
reacts readily with nucleophiles, including water. This reactivity is the root cause of its
hazardous nature.

GHS Classification:

e Pictogram: GHSO05 (Corrosion)[1]

» Signal Word: Danger[1]

Hazard Statements:

e H314: Causes severe skin burns and eye damage.[1][2]

e H302: Harmful if swallowed.[2]
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e H335: May cause respiratory irritation.[2]

Expert Analysis of Hazards: The classification "Causes severe skin burns and eye damage"
(H314) is the most critical hazard to understand. Upon contact with moisture, such as
perspiration on the skin or the mucosal surfaces of the eyes and respiratory tract, the sulfonyl
chloride hydrolyzes to form hydrochloric acid (HCI) and the corresponding sulfonic acid. This
reaction is exothermic and the in-situ generation of HCI is what causes immediate and severe
chemical burns. The respiratory irritation (H335) is also a direct consequence of this reactivity
with moisture in the lungs.[2]

Core Safety Protocols & Personal Protective
Equipment (PPE)

A multi-layered approach, prioritizing engineering controls over personal protective equipment,
is essential for mitigating exposure risks.

Engineering Controls: The First Line of Defense

e Chemical Fume Hood: All handling of 6-Bromopyridine-2-sulfonyl chloride, including
weighing, transfers, and reaction setup, must be performed inside a certified chemical fume
hood to contain dust and potential vapors.[4]

» Emergency Equipment: An operational eyewash station and safety shower must be
immediately accessible in the laboratory.[4][5]

Personal Protective Equipment (PPE): The Essential
Barrier

The selection of PPE is not merely a checklist; it is a system designed to protect the user from
the specific hazards of the chemical.

e Hand Protection: Wear nitrile or neoprene gloves that are rated for chemical resistance.
Always double-glove when handling the solid or its solutions. Dispose of the outer glove
immediately after the transfer is complete.[5]

o Eye and Face Protection: Standard safety glasses are insufficient. Chemical splash goggles
in combination with a full-face shield are required to protect against accidental splashes and
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fine dust.[4][5]

e Skin and Body Protection: A flame-resistant lab coat must be worn and fully buttoned. For

larger quantities, a chemically impervious apron is recommended. Ensure no skin is exposed
between the glove and the sleeve of the lab coat.[5]

PPE Selection Workflow for Corrosive Solids

Start: Prepare to handle
6-Bromopyridine-2-sulfonyl chloride

Is a certified chemical
fume hood available?

Yes No

Work exclusively inside STOP.

the fume hood

Do not proceed.

[Select mandatory PPE]

» Chemical Splash Goggles
* Full Face Shield
* Double Nitrile/Neoprene Gloves
* Flame-Resistant Lab Coat

Proceed with handling protocol

Click to download full resolution via product page

Caption: PPE selection workflow for corrosive solids.
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Safe Handling, Storage, and Incompatibility
Step-by-Step Handling Protocol

e Preparation: Don all required PPE as outlined in Section 3.2 before entering the fume hood.

e Inert Environment: If possible, handle the reagent under an inert atmosphere (e.g., in a
glovebox or using a Schlenk line) to minimize contact with atmospheric moisture.

» Weighing: Weigh the solid in a tared, sealed container within the fume hood. Avoid open
weighing on a balance pan.

o Transfer: Use a powder funnel for transfers to reaction vessels to minimize dust generation.

» Cleaning: Decontaminate spatulas and surfaces immediately after use with a suitable solvent
(e.g., isopropanol followed by water), performing this within the fume hood.

o Post-Handling: After completing the work, remove gloves and wash hands thoroughly with
soap and water.[4][6]

Storage Requirements

Proper storage is crucial for maintaining the chemical's purity and preventing hazardous
situations.

» Condition: Store in a tightly closed container, preferably under an inert atmosphere (e.g.,
argon or nitrogen).

o Temperature: The material should be stored in a freezer at or below -20°C.[1] This minimizes
degradation from both moisture and thermal decomposition.

e Location: Store in a designated, locked cabinet for corrosive materials, away from
incompatible substances.

Chemical Incompatibilities

Mixing 6-Bromopyridine-2-sulfonyl chloride with incompatible materials can lead to violent
reactions. Avoid contact with:
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» Water/Moisture: Reacts to produce corrosive HCl and HBr gas.[7]

» Alcohols & Amines: Reacts violently and exothermically to form sulfonate esters and
sulfonamides, respectively.[7]

e Strong Bases (e.g., hydroxides, alkoxides): Can cause rapid and uncontrolled
decomposition.[7]

e Strong Oxidizing Agents: Can lead to violent reactions.[7]

Emergency Procedures & First Aid

Immediate and correct response to an exposure or spill is critical.

Emergency Response Decision Tree

Exposure or Spill Event Occurs

Identify Exposure Type

Remove contaminated clothing. Hold eyelids open. ;2;?("1&2':]% ésia(:;ﬁ:ﬁ:%i gg\l’zt?:xgg:' (e.g., vermiculite, sand).
eek immediate medical attention Seek immediate medical attention. b Collect for hazardous waste disposal.

Immediately flush with water Immediately flush eyes with water Mo (o s i Alert others and evacuate if necessary.
for at least 15 minutes. for at least 15 minutes. | : Cover with inert absorbent material
S .

Click to download full resolution via product page
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Caption: Decision tree for emergency response actions.

First Aid Measures

Exposure Route First Aid Protocol Source

Move the person to fresh air
immediately. If breathing is
) difficult, administer oxygen. Do
Inhalation [4][7][8]
not use mouth-to-mouth
resuscitation. Seek immediate

medical attention.

Immediately remove all
contaminated clothing. Flush
_ the affected skin with copious
Skin Contact [41[7][8]
amounts of water for at least
15 minutes. Seek immediate

medical attention.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Eye Contact ] [410719]
Remove contact lenses if
present and easy to do. Seek
immediate medical attention

from an ophthalmologist.

Do NOT induce vomiting.
Rinse mouth thoroughly with
water. If the person is
) conscious, give two glasses of

Ingestion ] ) 41181191
water to drink. Never give
anything by mouth to an
unconscious person. Seek

immediate medical attention.
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Note for First Responders: Always show this safety data sheet to the attending physician. First
aiders must protect themselves from exposure.[9]

Disposal Considerations

Waste disposal must be handled in accordance with all federal, state, and local regulations.

e Unused Product: Dispose of surplus and non-recyclable solutions to a licensed disposal
company.[10]

o Contaminated Materials: Any materials used for cleaning spills (e.g., vermiculite, paper
towels) and empty containers must be treated as hazardous waste and disposed of
accordingly. Do not allow the product to enter drains.[4][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Safety & Handling Guide for 6-
Bromopyridine-2-sulfonyl chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1521947#6-bromopyridine-2-sulfonyl-chloride-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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